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Get Quote

ZONYL FS-300 Technical Overview

The table below summarizes the key technical specifications for ZONYL FS-300 gathered from the search

results.
Property Specification
CAS Number 197664-69-0 [1] [2] [3]

Common Name

lonic Character

Molecular Formula

Typical Purity/Form

Density

Melting Point

Boiling Point

ZONYL FS-300 [1] [2] [3]

Nonionic [4] [5] [6]

RfCH2CH20(CH2CH20)xH [1] [2] [3]

~25% to ~40% solids in water [2] [3]

1.10 g/mL + 0.05 g/mL at 20 °C [1] [3] [4]

-5 °C [1] [3] [4]

Approximately 100 °C [4]
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Property Specification

Flash Point 22 °C [4]

Solubility Soluble in water and THF [4]
pH Stability Good pH stability [7]

Critical Product Status Notice

A crucial finding from the search is that the ZONYL brand of fluorosurfactants has been discontinued
[6]. The manufacturer, Chemours, replaced it with the Capstone product line, which is based on short-chain
chemistry that complies with modern environmental regulations [6]. For ZONYL FS-300 specifically, the

recommended starting points for replacement are Capstone FS-30 or Capstone FS-34 [6].

Formulation & Handling Guidance

While direct data on acidic hydrolysis is unavailable, the following general properties and suggestions can

guide your experimental planning:

¢ Inherent Stability: ZONYL FS-300 is noted for its good pH stability [7], which is a positive indicator
for formulation robustness, though the exact limits are not specified.

e Compatibility: As a nonionic surfactant, it is compatible with other ionic surfactants and is not
affected by polyvalent cations in solution [5] [7]. This can be beneficial in complex formulation
matrices.

¢ Reformulation Tip: When switching to a replacement like Capstone, the percent actives can differ. It
is recommended to test at least three different concentrations near or above the previous ZONYL
concentration to find the optimal performance point [6].

Suggested Experimental Pathway

Due to the lack of specific hydrolysis data, you may need to determine the stability empirically. The

following workflow outlines a potential experimental approach.
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e Source Replacement Chemicals: Given the discontinuation of ZONYL FS-300, the first step is to
procure its recommended replacements, Capstone FS-30 or Capstone FS-34 [6].
e Design a Stress Test: Prepare solutions of the replacement surfactant at its typical use
concentration in buffers covering your required acidic pH range (e.g., pH 2, 3, 4).
Conduct the Stability Assay: Incubate the solutions at relevant temperatures, sampling over time.
Monitor for signs of hydrolysis, such as:
o Precipitation or Hazing
o Change in Surface Tension
o Loss of Functional Performance (e.g., wetting, leveling)

Analyze Results: Determine the critical pH and time thresholds where the surfactant's performance
degrades significantly.
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Conclusion and Recommendations

The specific data you requested on controlling the hydrolysis of ZONYL FS-300 in acidic conditions is not

available in the public search results. Furthermore, this specific product is discontinued.

Your most reliable path forward is to:

¢ Shift focus to the recommended replacement products, Capstone FS-30 and FS-34.

e Contact the manufacturer (Chemours) or distributor (e.g., ChemPoint) directly for the most accurate
and confidential technical data sheets regarding the stability of these replacement products [6].

o Establish your own experimental stability data for the new surfactants in your specific application
conditions using the pathway outlined above.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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